Cas no 781-89-5 (1-(2-nitroprop-1-en-1-yl)-2-(trifluoromethyl)benzene)

• Product Name: 1-(2-nitroprop-1-en-1-yl)-2-(trifluoromethyl)benzene
• CAS No: 781-89-5
• MF: C₁₀H₈F₃NO₂
• MW: 231.171233177185
• CID: 984102
• PubChem ID: 25067334
• Update Time: 2025-04-20

1-(2-nitroprop-1-en-1-yl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• BETA-METHYL-BETA-NITRO-2'-(TRIFLUOROMETHYL)STYRENE
• β-METHYL-β-NITRO-2'-(TRIFLUOROMETHYL)STYRENE
• 1-(2-NITROPROP-1-ENYL)-2-(TRIFLUOROMETHYL)BENZENE
• 1-(o-Trifluormethylphenyl)-2-nitro-1-propen
• 2-Nitro-1-<2-trifluormethyl-phenyl>-propen-(1)
• 1-(2-nitroprop-1-en-1-yl)-2-(trifluoromethyl)benzene
• EN300-128382
• 1-[(E)-2-nitroprop-1-enyl]-2-(trifluoromethyl)benzene
• 1-[(1E)-2-nitroprop-1-en-1-yl]-2-(trifluoromethyl)benzene
• 781-89-5

• Inchi： 1S/C10H8F3NO2/c1-7(14(15)16)6-8-4-2-3-5-9(8)10(11,12)13/h2-6H,1H3/b7-6+
• InChI Key： ZGTFTHNTJHWLGZ-VOTSOKGWSA-N
• SMILES： FC(C1C=CC=CC=1/C=C(\C)/[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 231.05100
• Monoisotopic Mass: 231.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.86610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes